Cas no 2137066-64-7 (2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-)
2137066-64-7 structure
Product Name:2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-
CAS No:2137066-64-7
MF:C12H16ClF2NO5
MW:327.708950042725
CID:5256116
Update Time:2023-08-25
2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)- Chemical and Physical Properties
Names and Identifiers
-
- 5-tert-butyl 4-chloromethyl (1S,4S,6R)-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylate
- 5-O-tert-butyl 4-O-(chloromethyl) (1S,4S,6R)-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4,5-dicar
- 2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-
-
- Inchi: 1S/C12H16ClF2NO5/c1-11(2,3)21-10(18)16-6(9(17)20-5-13)4-19-8-7(16)12(8,14)15/h6-8H,4-5H2,1-3H3/t6-,7+,8-/m0/s1
- InChI Key: XMXILPCVSSFNQS-RNJXMRFFSA-N
- SMILES: ClCOC([C@@H]1CO[C@@H]2C([C@@H]2N1C(=O)OC(C)(C)C)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 453
- XLogP3: 2
- Topological Polar Surface Area: 65.099
2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)- Pricemore >>
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2137066-64-7 | 95.0% | 0.05g |
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| Enamine | EN300-386437-5.0g |
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2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)- Related Literature
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